2-[6-(trideuterio(113C)methoxy)naphthalen-2-yl]propanoic acid

Specification

• Molecular Formula: C14H14O3
• Molecular Weight: 234.27 g/mol
• IUPAC Name: 2-[6-(trideuterio(113C)methoxy)naphthalen-2-yl]propanoic acid
• Standard InChI: InChI=1S/C14H14O3/c1-9(14(15)16)10-3-4-12-8-13(17-2)6-5-11(12)7-10/h3-9H,1-2H3,(H,15,16)/i2+1D3
• Standard InChI Key: CMWTZPSULFXXJA-JVXUGDAPSA-N
• Isomeric SMILES: [2H][13C]([2H])([2H])OC1=CC2=C(C=C1)C=C(C=C2)C(C)C(=O)O
• Canonical SMILES: CC(C1=CC2=C(C=C1)C=C(C=C2)OC)C(=O)O

Introduction

Synthesis and Preparation

The synthesis of 2-(6-methoxynaphthalen-2-yl)propanoic acid typically involves several steps starting from 2-methoxynaphthalene, including Friedel-Crafts acylation to introduce a substituent at the C-6 position. The introduction of trideuterio and ${}^{13}$C labeling would require specialized reagents and conditions, likely involving isotopically labeled methanol or other precursors.

Potential Applications

Compounds like 2-[6-(trideuterio(113C)methoxy)naphthalen-2-yl]propanoic acid are often used in metabolic studies to trace the fate of drugs or their metabolites in biological systems. The isotopic labeling allows researchers to distinguish between endogenous and exogenous compounds using mass spectrometry or nuclear magnetic resonance (NMR) spectroscopy.

Research Findings and Challenges

While specific research findings on 2-[6-(trideuterio(113C)methoxy)naphthalen-2-yl]propanoic acid are not readily available, studies on similar compounds highlight the importance of isotopic labeling in pharmacokinetic and pharmacodynamic analyses. Challenges in synthesizing such compounds include the need for specialized isotopically labeled reagents and precise control over reaction conditions to ensure high purity and yield.